Cas no 42021-24-9 (2-(p-Fluorophenacyl)-1,2,3,4,6,7,12,12a-octahydropyrazino(2',1':6,1)pyrido(3,4-b)indole)

• Product Name: 2-(p-Fluorophenacyl)-1,2,3,4,6,7,12,12a-octahydropyrazino(2',1':6,1)pyrido(3,4-b)indole
• CAS No: 42021-24-9
• MF: C₂₂H₂₂FN₃O
• MW: 363.427988529205
• CID: 2636638
• Update Time: 2023-08-07

2-(p-Fluorophenacyl)-1,2,3,4,6,7,12,12a-octahydropyrazino(2',1':6,1)pyrido(3,4-b)indole Chemical and Physical Properties

Names and Identifiers

• 2-(p-Fluorophenacyl)-1,2,3,4,6,7,12,12a-octahydropyrazino(2',1':6,1)pyrido(3,4-b)indole

• Inchi： 1S/C22H22FN3O/c23-16-7-5-15(6-8-16)22(27)14-25-9-10-26-13-21-19(11-17(26)12-25)18-3-1-2-4-20(18)24-21/h1-8,17,24H,9-14H2
• InChI Key： APWDBIQGNKYPNM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CN1CCN2CC3=C(C4C=CC=CC=4N3)CC2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 550
• XLogP3: 2.5
• Topological Polar Surface Area: 39.3